(E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile

• IUPAC Name: (E)-2-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C18H10N2O2S/c19-10-13(8-14-5-3-7-21-14)18-20-15(11-23-18)17-9-12-4-1-2-6-16(12)22-17/h1-9,11H/b13-8+
• InChI Key: WBZKCFXJWAZRQE-MDWZMJQESA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CSC(=N3)C(=CC4=CC=CO4)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CSC(=N3)/C(=C/C4=CC=CO4)/C#N
• Molecular Formula: C18H10N2O2S
• Molecular Weight: 318.4 g/mol

Description

(E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a promising candidate for various research studies.

Mechanism Of Action

The mechanism of action of (E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile is not fully understood. However, studies have suggested that this compound may exert its biological effects by modulating various signaling pathways and molecular targets in the body.
Biochemical and Physiological Effects:
Studies have shown that (E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile has various biochemical and physiological effects. This compound has been found to have antioxidant properties, which may help protect the body against oxidative stress and damage. Additionally, (E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile has been found to have anti-inflammatory properties, which may help reduce inflammation in the body. Furthermore, this compound has been found to have anticancer properties, which may help inhibit the growth and spread of cancer cells.

Advantages And Limitations For Lab Experiments

(E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile has various advantages and limitations for lab experiments. One of the main advantages of this compound is its unique structure and properties, which make it a promising candidate for various research studies. Additionally, (E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile is relatively easy to synthesize and purify, which makes it a convenient compound for lab experiments. However, one of the main limitations of this compound is its potential toxicity, which may limit its use in certain types of experiments.

Future Directions

There are many future directions for research on (E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile. One potential direction is to further investigate the mechanism of action of this compound and its effects on various molecular targets in the body. Additionally, future research could explore the potential applications of (E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile in the treatment of various diseases, including cancer and inflammation. Furthermore, future research could investigate the potential use of this compound as a therapeutic agent or drug candidate.

Synthesis Methods

The synthesis of (E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile involves the reaction of 2-aminothiazole, benzofuran-2-carboxaldehyde, and furan-2-carbaldehyde in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

(E)-2-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile has been extensively studied for its potential applications in scientific research. This compound has been found to have various biological activities, including antioxidant, anti-inflammatory, and anticancer properties.